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Compound of Interest

Compound Name: Isoprothiolane-d4

Cat. No.: B12417466

Essential Safety and Handling Guide for
Isoprothiolane-d4

This guide provides comprehensive safety, handling, and disposal protocols for
Isoprothiolane-d4, a deuterium-labeled systemic fungicide.[1][2] Adherence to these
procedures is critical for ensuring the safety of laboratory personnel and the integrity of
research outcomes. Isoprothiolane-d4 is primarily used as an internal standard for
guantitative analysis in research settings.[2]

Hazard Identification and Classification

Isoprothiolane is classified as harmful if swallowed (Acute toxicity - Category 4, Oral).[3][4] It is
a dermal sensitizer and can cause mild irritation to the skin and eyes.[5][6] The primary target
organ for toxicity is the liver in animal studies.[7][8]

Quantitative Safety and Physical Data

The following table summarizes key quantitative data for Isoprothiolane, which should be
considered representative for Isoprothiolane-d4 in the context of safety and handling.
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Property Value Source
Acute Oral Toxicity (Rat LD50) 300 - 2000 mg/kg bw [51[6]
Acute Dermal Toxicity (Rat

>2000 mg/kg bw [5][6]
LD50)
Acute Inhalation Toxicity (Rat

>2.32 mg/L [5]
LC50)
Molecular Weight 294.42 g/mol [11197[10]
Melting Point 50 -55.2 °C [6][11][12]
Water Solubility 48.5 mg/L [6]

Vapor Pressure

4.93x10~* Pa (25 °C)

[6]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Isoprothiolane-d4 to ensure

appropriate PPE selection. The following provides a general guideline.

1. Eye and Face Protection:

(US) standards.[3][4]

2. Skin Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

In cases of potential splashing, a face shield should be used in addition to goggles.[13][14]

Gloves: Chemical-resistant, impervious gloves (e.g., nitrile rubber, neoprene) must be worn.

[3][14] Inspect gloves for leaks or tears before each use and wash them before removal.[13]

[15] Avoid using cotton or leather gloves.[13]

clothing.[3][16]

Lab Coat/Coveralls: A flame-resistant lab coat or coveralls should be worn to protect street
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e Apron: For mixing, loading, or cleaning operations, a chemical-resistant apron is
recommended to be worn over the lab coat.[16]

o Footwear: Closed-toe shoes are mandatory. For larger quantities or in case of spills,
chemical-resistant boots should be worn with pant legs outside the boots.[15][17]

3. Respiratory Protection:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to avoid breathing dust or vapors.[3]

 If exposure limits are exceeded or if working outside a fume hood, a NIOSH-approved
respirator is required.[4]

Operational and Disposal Plans

A structured approach to handling and disposal is essential for safety.

Workflow for Safe Handling of Isoprothiolane-d4
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Caption: Workflow for the safe handling of Isoprothiolane-d4.
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Storage

Store Isoprothiolane-d4 in a tightly sealed container in a cool, dry, and dark place.[18][19]

Stock solutions should be stored at -20°C for short-term use (up to 1 month) or -80°C for
long-term storage (up to 6 months).[1] Avoid repeated freeze-thaw cycles.[1]

Disposal Plan

Isoprothiolane-d4 and its containers must be disposed of as hazardous waste.

Do not discharge into drains or the environment.[3]

Collect waste in suitable, closed, and clearly labeled containers.[3]

Arrange for disposal through a licensed professional waste disposal service, in accordance
with local, state, and federal regulations.[20]

Empty containers should be triple-rinsed, with the rinsate collected as hazardous waste,
before being punctured and disposed of.[20]

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for preparing a stock solution of Isoprothiolane-d4,

incorporating necessary safety measures.

Preparation:

o Ensure the chemical fume hood is operational and the work area is clean and free of
clutter.

o Don all required PPE as detailed above.

Weighing:

o Tare a clean, compatible vial on an analytical balance inside a ventilated enclosure.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b12417466?utm_src=pdf-body
https://m.agriculture-pesticides.com/sale-43828002-pd20082514-isoprothiolane-and-for-storage-keep-in-dark-place.html
https://www.sinvochem-agri.com/blog/what-are-the-storage-conditions-for-isoprothiolane-40-1050073.html
https://www.glpbio.com/isoprothiolane-d4.html
https://www.glpbio.com/isoprothiolane-d4.html
https://www.benchchem.com/product/b12417466?utm_src=pdf-body
https://www.chemicalbook.com/msds/isoprothiolane.pdf
https://www.chemicalbook.com/msds/isoprothiolane.pdf
https://www.youtube.com/watch?v=xolMBhRGN4E
https://www.youtube.com/watch?v=xolMBhRGN4E
https://www.benchchem.com/product/b12417466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Carefully transfer the required amount of Isoprothiolane-d4 powder to the vial. Avoid
generating dust.

e Solubilization:
o Select an appropriate solvent based on experimental needs (e.g., DMSO, acetone).[6][11]

o In the fume hood, add the calculated volume of solvent to the vial containing the
Isoprothiolane-d4.

o Seal the vial and mix thoroughly. If necessary, use a vortex mixer or sonicate in an
ultrasonic bath to aid dissolution.[1]

» Storage and Labeling:

o Once fully dissolved, label the vial clearly with the compound name, concentration,
solvent, date of preparation, and your initials.

o Store the stock solution at the appropriate temperature (-20°C or -80°C).[1]
o Cleanup:

o Wipe down the balance, fume hood sash, and work surfaces with an appropriate
decontaminating solution.

o Dispose of all contaminated materials (e.g., weigh boats, pipette tips) in the designated
solid hazardous waste container.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

Emergency Response Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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